Cas no 6998-54-5 (2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethanamine)

2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethanamine structure
6998-54-5 structure
Product Name:2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethanamine
CAS No:6998-54-5
MF:C13H19N3OS
MW:265.37446141243
CID:1740687
PubChem ID:694444
Update Time:2025-04-21

2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethanamine
    • ethanamine, 2-[(6-ethoxy-1H-benzimidazol-2-yl)thio]-N,N-dimethyl-
    • 2-[(6-Ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N,N-dimethylethan-1-amine
    • IDI1_010818
    • DTXSID30990228
    • AF-399/37305045
    • 6998-54-5
    • Oprea1_371484
    • Oprea1_748383
    • AKOS002662968
    • IFLab1_005415
    • Inchi: 1S/C13H19N3OS/c1-4-17-10-5-6-11-12(9-10)15-13(14-11)18-8-7-16(2)3/h5-6,9H,4,7-8H2,1-3H3,(H,14,15)
    • InChI Key: YACRMCQSDPKEJH-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(=CC=2N1)OCC)CCN(C)C

Computed Properties

  • Exact Mass: 265.12507
  • Monoisotopic Mass: 265.124883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.19
  • Boiling Point: 426.2°C at 760 mmHg
  • Flash Point: 211.5°C
  • Refractive Index: 1.617
  • PSA: 41.15
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